Cas no 476279-15-9 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide)
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-3-(trifluoromethyl)-
- F0317-0271
- 6178-88-7
- N-(9,10-dioxoanthracen-1-yl)-3-(trifluoromethyl)benzamide
- DTXSID60410580
- AKOS001611650
- 476279-15-9
- N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide
-
- Inchi: 1S/C22H12F3NO3/c23-22(24,25)13-6-3-5-12(11-13)21(29)26-17-10-4-9-16-18(17)20(28)15-8-2-1-7-14(15)19(16)27/h1-11H,(H,26,29)
- InChI Key: KEPHYBCLPKNTBG-UHFFFAOYSA-N
- SMILES: C(NC1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1)(=O)C1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 395.07692773g/mol
- Monoisotopic Mass: 395.07692773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- Density: 1.456±0.06 g/cm3(Predicted)
- Boiling Point: 480.9±45.0 °C(Predicted)
- pka: 12.16±0.20(Predicted)
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0317-0271-2μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide |
476279-15-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0317-0271-5μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide |
476279-15-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0317-0271-10μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide |
476279-15-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0317-0271-20μmol |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide |
476279-15-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0317-0271-1mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide |
476279-15-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0317-0271-2mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide |
476279-15-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0317-0271-3mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide |
476279-15-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0317-0271-4mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide |
476279-15-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0317-0271-5mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide |
476279-15-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0317-0271-10mg |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide |
476279-15-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide
Comprehensive Analysis of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide (CAS No. 476279-15-9)
N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide, with the CAS number 476279-15-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique anthraquinone backbone coupled with a trifluoromethylbenzamide moiety, making it a subject of interest for its potential applications in drug development and advanced materials. Researchers are particularly intrigued by its structural properties, which may contribute to its reactivity and binding affinity in biological systems.
The compound's anthraquinone derivative structure is a key focus in current studies, as anthraquinones are known for their diverse biological activities, including antioxidant and anti-inflammatory effects. The incorporation of the trifluoromethyl group enhances the molecule's lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. These characteristics align with the growing demand for small-molecule therapeutics and targeted drug delivery systems, topics frequently searched in academic and industrial circles.
In material science, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide is explored for its potential use in organic semiconductors and photoactive materials. The compound's conjugated system and electron-withdrawing trifluoromethyl group make it a candidate for applications in optoelectronic devices, a hot topic in renewable energy and sustainable technology. This aligns with the increasing public interest in green chemistry and energy-efficient materials, as evidenced by trending search queries.
Synthetic routes to CAS 476279-15-9 often involve multi-step organic reactions, including amide coupling and oxidation processes. Researchers emphasize the importance of optimizing these methods to improve yield and purity, addressing common challenges in high-throughput synthesis—a frequently discussed subject in pharmaceutical forums. The compound's structure-activity relationship (SAR) is also a critical area of investigation, particularly for those developing enzyme inhibitors or receptor modulators.
From an analytical perspective, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying its purity and structural integrity, which are crucial for both research and potential commercial applications. The compound's stability under various conditions is another area of study, particularly for those interested in formulation science and drug shelf-life optimization.
In conclusion, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide (476279-15-9) represents a versatile compound with promising applications across multiple scientific disciplines. Its unique structural features and potential functionalities make it a valuable subject for ongoing research, particularly in the context of drug discovery and advanced material design. As interest in tailored molecular architectures continues to rise, this compound is likely to remain a focal point in both academic and industrial settings.
476279-15-9 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-3-(trifluoromethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)